Cas no 412041-46-4 ( )
structure
Product Name:
CAS No:412041-46-4
MF:C11H6O
MW:154.164742946625
CID:926706
PubChem ID:12167354
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,3-diethynylbenzaldehyde
- Benzaldehyde, 2,3-diethynyl- (9CI)
- DB-284796
- Benzaldehyde,2,3-diethynyl-(9ci)
- BENZALDEHYDE, 2,3-DIETHYNYL-
- SCHEMBL9689968
- DTXSID10479041
- 412041-46-4
-
-
- Inchi： 1S/C11H6O/c1-3-9-6-5-7-10(8-12)11(9)4-2/h1-2,5-8H
- InChI Key： XMMFITMHGUVLSY-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=C(C#C)C=1C#C
Computed Properties
- Exact Mass: 154.041864811g/mol
- Monoisotopic Mass: 154.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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